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Compound of Interest

Compound Name: GNE-555

Cat. No.: B1150082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
GNE-555 is a highly potent, selective, and metabolically stable small molecule inhibitor of the

mammalian target of rapamycin (mTOR). Developed as a promising candidate for cancer

therapy, GNE-555 exhibits significant antiproliferative activity against various cancer cell lines.

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activity of GNE-555. It includes detailed

experimental methodologies for key assays and visual representations of the mTOR signaling

pathway and relevant experimental workflows to support further research and development.

Chemical Structure and Physicochemical Properties
GNE-555 is a pyrimidoaminotropane-based compound designed to overcome the limitations of

earlier mTOR inhibitors, such as time-dependent inhibition of cytochrome P450 3A4 (CYP3A4).

Its unique structure contributes to its high potency, selectivity, and favorable pharmacokinetic

profile.

Chemical Structure
IUPAC Name: N-(4-(2-((1R,5S)-8-oxa-3-azabicyclo[3.2.1]octan-3-yl)-7-((S)-3-

methylmorpholino)pyrimido[4,5-d]pyrimidin-4-yl)phenyl)acetamide

Chemical Formula: C₂₆H₃₄N₆O₃[1]
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Molecular Weight: 478.59 g/mol [1]

CAS Number: 1428902-71-9[1]

Physicochemical Properties
The following table summarizes the key physicochemical properties of GNE-555.

Property Value Reference

Molecular Formula C₂₆H₃₄N₆O₃ [1]

Molecular Weight 478.59 g/mol [1]

Kinase Inhibitory Potency (Ki) 1.5 nM against mTOR [2]

Appearance Solid [3]

Solubility Soluble in DMSO [3]

Mechanism of Action and Signaling Pathway
GNE-555 functions as an ATP-competitive inhibitor of mTOR kinase, a key regulator of cell

growth, proliferation, and survival. By binding to the ATP-binding site of the mTOR kinase

domain, GNE-555 effectively blocks the phosphorylation of downstream targets, leading to the

inhibition of cell cycle progression and induction of apoptosis.

The mTOR signaling pathway is a complex network that integrates signals from growth factors,

nutrients, and cellular energy status. GNE-555's inhibition of mTOR impacts both mTOR

Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2), leading to a broad-spectrum anti-

proliferative effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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